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Compound of Interest

Compound Name: Parishin B

Cat. No.: B15612673 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Parishin B, a significant bioactive

compound derived from the traditional Chinese medicinal plant, Gastrodia elata. This document

details the isolation and purification of Parishin B, presents quantitative data on its occurrence,

and explores its interactions with key biological signaling pathways.

Source and Significance
Parishin B is a phenolic glucoside naturally found in the rhizomes of Gastrodia elata Blume, a

plant belonging to the Orchidaceae family. Gastrodia elata, known as "Tianma" in Chinese

medicine, has a long history of use in treating neurological conditions such as headaches,

dizziness, and convulsions.[1][2] Modern research has identified a variety of bioactive

constituents in G. elata, including gastrodin, parishin derivatives (A, B, C, and E), and other

phenolic compounds.[3][4] Parishin B, a diester of citric acid and gastrodin, is recognized for

its potential therapeutic properties, including antioxidant and neuroprotective effects.[4]

Isolation and Purification of Parishin B from
Gastrodia elata
The isolation of Parishin B from Gastrodia elata is a multi-step process involving extraction,

solvent partitioning, and multiple stages of chromatography. The following protocol is

synthesized from established methodologies.[5]
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Experimental Protocol: Isolation of Parishin Derivatives
Extraction:

Powdered G. elata rhizomes (4.4 kg) are extracted with 95% ethanol (3 x 6 L) by heating

under reflux.

The combined ethanol extracts are evaporated under a vacuum to yield a crude extract

(approx. 539.5 g).[5]

Solvent Partitioning:

The crude extract is dissolved in water and sequentially partitioned with n-hexane, ethyl

acetate, and n-butanol.

The n-butanol fraction (86.21 g), which contains Parishin B and other polar glycosides, is

collected for further purification.[5]

Silica Gel Column Chromatography:

The n-butanol extract is subjected to silica gel column chromatography.

The column is eluted with a gradient of dichloromethane/methanol (DCM/MeOH) from 1:0

to 0:1 (v/v).

Fractions are collected and monitored by thin-layer chromatography (TLC). Fractions

containing parishin derivatives are pooled.[5]

Diaion HP-20 Column Chromatography:

Selected fractions from the silica gel column are further purified using a Diaion HP-20

resin column.

Elution is performed with a stepwise gradient of water/methanol (H₂O/MeOH) from 1:0 to

0:1 (v/v).[5]

Semipreparative High-Performance Liquid Chromatography (HPLC):
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The final purification of Parishin B is achieved by semipreparative HPLC.

A typical mobile phase for the separation of parishin derivatives is a gradient of acetonitrile

(ACN) in water. For instance, a subfraction can be purified using 21% ACN-H₂O to yield

Parishin B.[5]

The purity of the isolated Parishin B is confirmed by analytical HPLC and its structure is

elucidated using spectroscopic methods such as NMR and high-resolution ESI-MS.[5]

Experimental Workflow
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Quantitative Data
The content of Parishin B and related compounds in Gastrodia elata can vary depending on

the source and processing methods. The following tables summarize quantitative data from

various studies.

Table 1: Yield of Parishin Derivatives from a
Representative Isolation Protocol[5]

Compound Initial Mass of G. elata (kg) Final Yield (mg)

Parishin Derivative 1 4.4 6.2

Parishin Derivative 2 4.4 8.8

Parishin Derivative 3 4.4 15.9

Parishin B (tentative) 4.4 2.1

Parishin Derivative 5 4.4 2.2

Parishin Derivative 6 4.4 5.3

Parishin Derivative 7 4.4 2.2

Note: The original study labels the compounds with numbers; tentative identification of

Parishin B is based on comparative analysis of similar isolation studies.

Table 2: Content of Parishin B in Gastrodia elata from
Different Localities[4]
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Source Locality Average Content of Parishin B (%)

Yunnan Highest among tested localities

Xizang Data not specified

Zhejiang Data not specified

Anhui Data not specified

Jilin Data not specified

Sichuan Data not specified

Shanxi Data not specified

Guizhou Data not specified

Biological Signaling Pathways
Recent studies have begun to elucidate the molecular mechanisms underlying the bioactivity of

parishin compounds, including Parishin B.

TRIB3-AKT1 Interaction in Breast Cancer
Parishin B has been identified as an inhibitor of the TRIB3-AKT1 interaction, which plays a

role in breast cancer proliferation and metastasis.[6][7] By binding to TRIB3, Parishin B blocks

its interaction with AKT1, leading to the inhibition of downstream signaling that promotes

cancer cell growth and survival.[6][7][8]
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Parishin B inhibits the TRIB3-AKT1 interaction.

Klotho/FoxO1 Anti-Aging Pathway
Parishin has been shown to alleviate vascular aging by upregulating the anti-aging protein

Klotho.[1] Increased Klotho expression leads to the activation of the transcription factor FoxO1,

which in turn promotes the expression of antioxidant enzymes, conferring resistance to

oxidative stress.[1]
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Parishin's role in the Klotho/FoxO1 anti-aging pathway.

Sir2/Uth1/TOR Signaling Pathway
In the context of lifespan extension, parishin has been found to modulate the Sir2/Uth1/TOR

signaling pathway in yeast.[9] It increases the expression of Sir2, an enzyme associated with

longevity, while inhibiting the TOR (Target of Rapamycin) pathway, which is involved in cell

growth and proliferation.[9] This dual action contributes to its anti-aging effects.[9]
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Parishin's modulation of the Sir2/Uth1/TOR pathway.

Conclusion
Parishin B is a promising bioactive compound from Gastrodia elata with significant therapeutic

potential. The detailed isolation protocols and quantitative data presented in this guide provide

a solid foundation for researchers in natural product chemistry and drug development.

Furthermore, the elucidation of its interactions with key signaling pathways, such as the TRIB3-

AKT1, Klotho/FoxO1, and Sir2/Uth1/TOR pathways, opens new avenues for investigating its

efficacy in oncology and age-related diseases. Further research is warranted to fully explore

the pharmacological applications of Parishin B.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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